![molecular formula C12H14O3 B1669329 Cuelure CAS No. 3572-06-3](/img/structure/B1669329.png)
Cuelure
Overview
Description
Cuelure is a compound that has garnered attention in entomological research, specifically as an attractant for certain species of fruit flies, such as the melon fly (Bactrocera cucurbitae). It is frequently used in studies focusing on the behavior and control of agricultural pests .
Synthesis Analysis
The aim of a project was to develop a more effective attractant for various species of fruit flies, based on the synthesis and testing of carefully selected and scientifically sound analogues of this compound . They synthesized 36 analogues of this compound based on a modification of three function groups (Carbonyl group, Ester group, and Ketone group). These 36 analogues were field tested in Queensland, Australia for the attraction of various species of fruit flies in three successive field seasons .
Chemical Reactions Analysis
In a study, it was found that any minor alteration to the carbonyl group in this compound resulted in the molecule becoming completely inactive. Similarly, all the diester analogues of this compound were inactive .
Physical And Chemical Properties Analysis
This compound is a clear and solid substance with a fruity, sweet odor .
Scientific Research Applications
Economic Impact of Cuelure in Agriculture
This compound has been applied in the management of fruit fly infestations in agriculture, specifically in sweet gourd cultivation. The use of this compound in pheromone traps has demonstrated significant economic benefits by reducing fruit fly damage, leading to substantial returns on investment in pheromone research. This is particularly evident in Bangladesh, where the widespread adoption of this compound technology could yield economic benefits ranging from 187 million Taka ($2.7 million) to 428 million Taka ($6.3 million) over 15 years, with a projected rate of return on investment ranging from 140 to 165 percent (Rakshit et al., 2011).
Advances in Attractants for Pest Management
This compound's effectiveness extends to its role as an attractant for pest management, particularly in controlling populations of the melon fly, Bactrocera cucurbitae. Research comparing this compound with raspberry ketone formate has found the latter to be more volatile and significantly more attractive to both sterile and wild melon flies. These findings could impact the development of more effective pest management strategies by exploring alternatives to this compound that may offer improved efficiency in trapping and monitoring fruit fly populations (Casaña-Giner et al., 2003).
Enhancing Understanding of Microbial Carbon Use Efficiency
This compound has also been instrumental in ecological and biochemical research, particularly in studies focusing on microbial carbon use efficiency (CUE). Although not directly related to this compound, the concept of CUE is essential for understanding the energy and material flows in ecosystems. Studies on CUE provide insights into the conversion of plant-produced carbon into microbial products and rates of ecosystem carbon storage, contributing to broader ecological models and our understanding of carbon cycling in natural systems (Sinsabaugh et al., 2013).
Implications for Ecosystem Modelling and Carbon Cycling
Further research on microbial CUE has highlighted its significance in partitioning the flow of carbon from primary producers to the atmosphere and soil carbon stores. By estimating microbial CUE in soils, researchers can better predict ecosystem responses to environmental changes. This work underscores the importance of considering microbial efficiency in ecosystem models, which can lead to more accurate predictions of carbon storage and fluxes in response to global change (Sinsabaugh et al., 2016).
Mechanism of Action
Target of Action
The primary target of 4-(3-Oxobutyl)phenyl acetate, also known as Cuelure, is the Queensland fruit fly (Bactrocera tryoni) . This compound acts as an attractant for these fruit flies, playing a crucial role in pest detection and control programs .
Mode of Action
This compound interacts with the olfactory receptors of the Queensland fruit fly, eliciting strong behavioral responses . It is an analog of naturally occurring raspberry ketone, which also attracts these fruit flies . The compound’s interaction with its targets results in the aggregation of the flies near the source of the this compound, making it an effective lure .
Biochemical Pathways
It is known that the compound interacts with the fly’s olfactory system, triggering behavioral changes that lead to the fly being attracted to the source of the this compound .
Result of Action
The primary result of this compound’s action is the attraction and aggregation of Queensland fruit flies near the source of the compound . This makes it an effective tool for monitoring and controlling populations of these pests .
Future Directions
The wide distribution of fruit flies and the diversity of their host species, along with the seriousness of the damage and the huge economic losses they cause, mean that controlling fruit flies is time-critical and economically important . As a highly effective and environmentally friendly method of pest control, lures like Cuelure play an important role in the management of fruit flies . Future research could focus on improving the effectiveness of this compound as a lure and investigating its tropism mechanism .
Biochemical Analysis
Biochemical Properties
It is known that the compound plays a role in attracting melon flies and other cuelure-responding Bactrocera fruit flies
Cellular Effects
Given its role as an attractant for certain species of fruit flies, it is likely that the compound influences cell signaling pathways related to olfaction in these organisms .
Molecular Mechanism
It is likely that the compound interacts with specific olfactory receptors in fruit flies, leading to changes in gene expression and cellular behavior .
properties
IUPAC Name |
[4-(3-oxobutyl)phenyl] acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3/c1-9(13)3-4-11-5-7-12(8-6-11)15-10(2)14/h5-8H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMIKWXDGXDJQJK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCC1=CC=C(C=C1)OC(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2035481 | |
Record name | 4-[4-(Acetyloxy)phenyl]-2-butanone | |
Source | EPA DSSTox | |
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Molecular Weight |
206.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow liquid, sweet raspberry fruity odour | |
Record name | 4-(p-Acetoxyphenyl)-2-butanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/603/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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Boiling Point |
123.00 to 124.00 °C. @ 0.20 mm Hg | |
Record name | Cuelure | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0033594 | |
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Solubility |
insoluble in water; soluble in fat, miscible (in ethanol) | |
Record name | 4-(p-Acetoxyphenyl)-2-butanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/603/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
1.096-1.100 | |
Record name | 4-(p-Acetoxyphenyl)-2-butanone | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/603/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
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CAS RN |
3572-06-3, 26952-37-4 | |
Record name | 4-(p-Acetoxyphenyl)-2-butanone | |
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Record name | 4-(p-Acetoxyphenyl)-2-butanone | |
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Record name | p-(3-Oxobutyl)phenyl acetate | |
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Record name | Cue-lure | |
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Record name | 2-Butanone, 4-[4-(acetyloxy)phenyl]- | |
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Record name | 4-[4-(Acetyloxy)phenyl]-2-butanone | |
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Record name | 4-(3-oxobutyl)phenyl acetate | |
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Record name | p-(3-oxobutyl)phenyl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.043.746 | |
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Record name | 4-(4-(ACETYLOXY)PHENYL)-2-BUTANONE | |
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Record name | Cuelure | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0033594 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does cuelure attract male fruit flies?
A1: While the precise mechanism remains unclear, evidence suggests that male fruit flies, specifically Bactrocera tryoni, detect this compound primarily through olfactory receptors located on their maxillary palps, not their antennae []. This detection triggers a behavioral response, leading the flies towards the source of the this compound.
Q2: Does this compound affect female fruit flies?
A2: Research indicates that this compound does not attract female fruit flies. Some studies even suggest a repellent effect on females, particularly in the presence of other attractants like iso-amyl acetate [].
Q3: Can this compound be used to control fruit fly populations?
A3: Yes, this compound is a key component in strategies like the Male Annihilation Technique (MAT). In MAT, this compound lures male fruit flies to traps or bait stations containing insecticides, effectively reducing the male population and disrupting the reproductive cycle [, ].
Q4: What is the molecular formula and weight of this compound?
A4: The molecular formula of this compound is C12H14O3, and its molecular weight is 206.24 g/mol.
Q5: Is this compound susceptible to degradation?
A5: Yes, this compound is susceptible to hydrolysis, particularly in humid environments. This degradation can lead to the formation of raspberry ketone, its less potent analog [].
Q6: How is this compound typically formulated for use in fruit fly traps?
A6: this compound is commonly incorporated into various formulations for controlled release in traps. Common methods include impregnation into wooden blocks, plastic plugs, and cotton wicks [, , , ].
Q7: Are there materials that negatively affect this compound efficacy?
A7: Yes, certain materials and compounds can impact this compound efficacy. For instance, mixing this compound with the insecticide malathion in MAT blocks led to faster degradation of this compound compared to malathion, potentially affecting long-term effectiveness [].
Q8: How do structural modifications of raspberry ketone affect attraction in melon flies?
A8: Studies show that melon flies are highly specific to the p-hydroxyphenylpropanoid structure of raspberry ketone []. Modifications like replacing the hydroxyl group with acetoxy (this compound) maintain attraction, while other substitutions significantly decrease or eliminate attraction [].
Q9: How can the stability of this compound be improved?
A9: Researchers are exploring different formulation strategies to enhance this compound stability. One promising approach involves encapsulating this compound in a temperature-sensitive polymer matrix. This allows for controlled release based on environmental temperature, potentially prolonging its effectiveness [].
Q10: What factors can influence the release rate of this compound from different formulations?
A10: Factors such as temperature, humidity, lure concentration, and the type of matrix used (e.g., wooden blocks, plastic plugs, cotton wicks) can significantly influence the release rate of this compound [, , ].
Q11: How is this compound quantified in different matrices?
A11: Gas Chromatography, often coupled with Flame Ionization Detection (GC-FID), is commonly employed for the quantification of this compound in various matrices, including trap formulations and environmental samples [, , ].
Q12: Are there any known ecological risks associated with using this compound?
A12: Studies evaluating the potential attraction of aquatic insects to various tephritid lures, including this compound, found no significant attraction []. This suggests a low risk of unintended consequences for non-target aquatic organisms.
Q13: Are there any alternative attractants to this compound for monitoring melon flies?
A13: Yes, research has explored alternative attractants for melon flies. One promising candidate is raspberry ketone formate (RKF), which has demonstrated higher volatility and field longevity compared to this compound in attracting male melon flies [, ].
Q14: What are the limitations of using methyl eugenol as an attractant compared to this compound?
A14: Methyl eugenol is attractive to a different spectrum of fruit fly species compared to this compound. Importantly, it does not attract key pest species like Bactrocera tryoni and Bactrocera cucurbitae that respond strongly to this compound, making it unsuitable for their detection or control [, ].
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